Cas no 1324205-66-4 (3-(3-oxo-3-{3-3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-ylazetidin-1-yl}propyl)-3,4-dihydroquinazolin-4-one)

• Product Name: 3-(3-oxo-3-{3-3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-ylazetidin-1-yl}propyl)-3,4-dihydroquinazolin-4-one
• CAS No: 1324205-66-4
• MF: C₂₀H₁₇N₇O₃
• MW: 403.394082784653
• CID: 6306422
• PubChem ID: 49746829
• Update Time: 2025-10-29

3-(3-oxo-3-{3-3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-ylazetidin-1-yl}propyl)-3,4-dihydroquinazolin-4-one Chemical and Physical Properties

Names and Identifiers

• 3-(3-oxo-3-{3-3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-ylazetidin-1-yl}propyl)-3,4-dihydroquinazolin-4-one
• 1324205-66-4
• 3-(3-oxo-3-{3-[3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl]azetidin-1-yl}propyl)-3,4-dihydroquinazolin-4-one
• F6064-2169
• 3-[3-oxo-3-[3-(3-pyrazin-2-yl-1,2,4-oxadiazol-5-yl)azetidin-1-yl]propyl]quinazolin-4-one
• AKOS024530840
• 3-(3-oxo-3-(3-(3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl)azetidin-1-yl)propyl)quinazolin-4(3H)-one
• CHEMBL4973203

• Inchi： 1S/C20H17N7O3/c28-17(5-8-26-12-23-15-4-2-1-3-14(15)20(26)29)27-10-13(11-27)19-24-18(25-30-19)16-9-21-6-7-22-16/h1-4,6-7,9,12-13H,5,8,10-11H2
• InChI Key： PJFAICYWRAWUTE-UHFFFAOYSA-N
• SMILES： O1C(C2CN(C(CCN3C=NC4C=CC=CC=4C3=O)=O)C2)=NC(C2C=NC=CN=2)=N1

Computed Properties

• Exact Mass: 403.13928743g/mol
• Monoisotopic Mass: 403.13928743g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 683
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 118Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 3-(3-oxo-3-{3-3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-ylazetidin-1-yl}propyl)-3,4-dihydroquinazolin-4-one

Recent Advances in the Study of 3-(3-oxo-3-{3-3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-ylazetidin-1-yl}propyl)-3,4-dihydroquinazolin-4-one (CAS: 1324205-66-4)

The compound 3-(3-oxo-3-{3-3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-ylazetidin-1-yl}propyl)-3,4-dihydroquinazolin-4-one (CAS: 1324205-66-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and mechanistic insights.

Recent studies have highlighted the compound's role as a potent inhibitor of specific enzymatic targets involved in inflammatory and oncogenic pathways. The presence of the pyrazine and oxadiazole moieties in its structure is believed to contribute to its high binding affinity and selectivity. Preliminary in vitro assays have demonstrated promising activity against a range of cancer cell lines, with IC50 values in the low micromolar range, suggesting its potential as a lead compound for further drug development.

In terms of synthesis, researchers have developed a novel multi-step protocol that optimizes the yield and purity of 1324205-66-4. Key steps include the formation of the 1,2,4-oxadiazole ring and subsequent coupling with the azetidine derivative. Advanced spectroscopic techniques, such as NMR and mass spectrometry, have been employed to confirm the compound's structure and purity, ensuring reproducibility for future studies.

Mechanistic studies have shed light on the compound's mode of action, revealing its ability to disrupt protein-protein interactions critical for cell proliferation and survival. Molecular docking simulations have identified potential binding sites within the target proteins, providing a foundation for structure-activity relationship (SAR) studies. These findings are expected to guide the design of derivatives with enhanced potency and reduced off-target effects.

Despite these promising results, challenges remain in translating the compound's in vitro efficacy to in vivo models. Issues such as bioavailability, metabolic stability, and toxicity profiles need to be addressed in future preclinical studies. Collaborative efforts between academic and industrial researchers are underway to overcome these hurdles and advance the compound toward clinical trials.

In conclusion, 3-(3-oxo-3-{3-3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-ylazetidin-1-yl}propyl)-3,4-dihydroquinazolin-4-one represents a promising candidate for therapeutic development, with its unique chemical structure and potent biological activity. Continued research efforts are essential to fully elucidate its potential and pave the way for novel treatments in oncology and inflammation-related disorders.